2-(2-Iodoethyl)indane

• Molecular Formula: C11H13I
• Molecular Weight: 272.12 g/mol
• IUPAC Name: 2-(2-iodoethyl)-2,3-dihydro-1H-indene
• InChI: InChI=1S/C11H13I/c12-6-5-9-7-10-3-1-2-4-11(10)8-9/h1-4,9H,5-8H2
• InChI Key: GATUUSFIQPRJQV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)CCI

Description

2-(2-Iodoethyl)indane is a useful research compound. Its molecular formula is C11H13I and its molecular weight is 272.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(indan-2-yl)ethanol (19.3 g), imidazole (12.1 g), triphenylphosphine (34.3 g), and toluene (250 ml) was heated to 90° C. To this mixture, iodide (33.2 g) was added, and the resulting mixture was stirred at 90° C. for 20 min. The mixture was allowed to cool to room temperature. filtered, and concentrated in vacuo. The residue was purified on silica gel eluted with ethyl acetate-heptane (1:4) to give an oil (28.4 g, 87%).